Cas no 5975-18-8 (Bis(tributylammonium) Pyrophosphate)

• Product Name: Bis(tributylammonium) Pyrophosphate
• CAS No: 5975-18-8
• MF: C₁₂H₃₁NO₇P₂
• MW: 363.32456612587
• MDL: MFCD00069992
• CID: 950616
• PubChem ID: 329820329
• Update Time: 2024-11-02

Bis(tributylammonium) Pyrophosphate Chemical and Physical Properties

Names and Identifiers

• tributylammonium pyrophosphate
• BIS(TRIBUTYLAMMONIUM) PYROPHOSPHATE
• PYROPHOSPHATE, TRIBUTYLAMMONIUM
• Bis(tri-n-butylammonium) pyrophosphate
• Tri-n-butylammonium pyrophosphate, 95%
• Diphosphoric Acid compd. with N,N-Dibutyl-1-butanamine (1:2)
• Tributyl Ammonium Pyrophosphate (TBAP)
• Tributylammonium pyrophosphate (50% wt in ACN)
• Bis(tributylammonium) Pyrophosphate

• MDL： MFCD00069992
• Inchi： 1S/C12H27N.H4O7P2/c1-4-7-10-13(11-8-5-2)12-9-6-3;1-8(2,3)7-9(4,5)6/h4-12H2,1-3H3;(H2,1,2,3)(H2,4,5,6)
• InChI Key： WJFREWBMJPXLBS-UHFFFAOYSA-N
• SMILES： N(CCCC)(CCCC)CCCC.O(P(O)(O)=O)P(O)(O)=O

Computed Properties

• Exact Mass: 548.37200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 78 - 83°C
• Solubility: DMSO（少许）、甲醇（少许）、水（少许）
• PSA: 150.39000
• LogP: 6.56580
• Solubility: Not determined

Bis(tributylammonium) Pyrophosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic pyrophosphates